Cas no 464877-40-5 (1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride)

• Product Name: 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride
• CAS No: 464877-40-5
• MF: C₁₆H₂₆ClNO₃
• MW: 315.835544109344
• CID: 5805766
• PubChem ID: 2769799
• Update Time: 2025-06-08

1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-morpholino-3-(4-propylphenoxy)propan-2-ol hydrochloride
• 1-(4-Morpholinyl)-3-(4-propylphenoxy)-2-propanol hydrochloride
• 1-morpholin-4-yl-3-(4-propylphenoxy)propan-2-ol;hydrochloride
• 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride
• AKOS026677652
• Cambridge id 5217366
• 464877-40-5
• F0119-0014

• Inchi： 1S/C16H25NO3.ClH/c1-2-3-14-4-6-16(7-5-14)20-13-15(18)12-17-8-10-19-11-9-17;/h4-7,15,18H,2-3,8-13H2,1H3;1H
• InChI Key： CHROBWDAPOHTMS-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)C(O)COC1=CC=C(CCC)C=C1.[H]Cl

Computed Properties

• Exact Mass: 315.1601214g/mol
• Monoisotopic Mass: 315.1601214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride

Introduction to 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride (CAS No. 464877-40-5)

1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 464877-40-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The structural features of this molecule, particularly the presence of a morpholine ring and a propylphenoxy substituent, contribute to its unique chemical and pharmacological properties.

The morpholin-4-yl moiety is a key structural component that imparts specific interactions with biological targets. Morpholine derivatives are well-known for their ability to modulate various enzymatic and receptor systems, which has led to their exploration in the development of therapeutic agents. In particular, the 4-propylphenoxy group adds another layer of complexity to the molecule, influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These structural elements make 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride a promising candidate for further investigation in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of this compound more accurately. Studies have suggested that the hydrochloride salt form of this molecule enhances its solubility in aqueous solutions, which is a critical factor for oral and intravenous administration. This improved solubility profile could potentially lead to better bioavailability and therapeutic efficacy.

The pharmaceutical industry has shown increasing interest in developing small molecules with multifunctional properties. 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride exemplifies such a compound, as it combines multiple pharmacophoric elements that could interact with different biological pathways. For instance, the morpholine ring may interact with guanine nucleotide-binding proteins (G proteins), while the propylphenoxy group could modulate serine/threonine protein kinases. Such dual-targeting strategies are gaining traction in oncology and inflammatory disease treatment.

In vitro studies have begun to unravel the potential therapeutic applications of 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride. Preliminary data indicate that this compound exhibits inhibitory activity against certain kinases and enzymes implicated in cancer progression. The morpholine moiety is particularly noteworthy for its ability to disrupt microtubule formation, a mechanism relevant to several chemotherapeutic agents. Meanwhile, the propylphenoxy group may interfere with tyrosine kinase signaling, which is often dysregulated in tumor cells.

The synthesis of 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The introduction of the morpholine ring typically requires cyclization reactions under controlled conditions to ensure high yield and purity. The subsequent attachment of the propylphenoxy group necessitates careful selection of coupling reagents to avoid unwanted side products. The final step involves converting the free base into its hydrochloride salt to enhance stability and bioavailability.

One of the challenges in working with 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride is its potential sensitivity to environmental factors such as moisture and light. Therefore, storage conditions must be stringent to maintain its integrity during research and development processes. Advances in solid-state chemistry have provided new insights into stabilizing such compounds through crystal engineering techniques, which could improve their shelf life and handling characteristics.

As research progresses, 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride is expected to find applications beyond oncology. Its structural motifs suggest potential utility in treating neurological disorders, where modulation of protein kinases and neurotransmitter systems is crucial. Additionally, its ability to cross the blood-brain barrier may make it suitable for central nervous system (CNS) drug development.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery pipeline for compounds like 1-(morpholin-4-yl)-3-(4-propylphenoxy)propan-2-ol hydrochloride. By systematically testing large libraries of molecules against disease-relevant targets, researchers can identify lead compounds more efficiently. This approach has already yielded promising candidates for further optimization.

Future directions in studying 1-(morpholin-4-ylyl)-3-(4-propylophenoxypropan}-2-)01 hydrochloride may include exploring its mechanism of action at a molecular level through X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. Understanding how this compound interacts with biological targets will provide valuable insights for medicinal chemists aiming to design next-generation therapeutics.

In conclusion,1-(morpholin_4_}-yI))-3_(propylophenoxypropan}-20I hydrochioridc_ (CAS No._46_4877_40_5)_represents_a_novel_compound_with_promise_in_drug_discovery._Its_structural_features_and_potential_biological_activity_make_it_a_fascinating_subject_for_further_research._With_advances_in_synthetic_methods_and_computational_technologies,_this_compound_holds_the_potential_to_contribute_to_the_development_of_new_treatments_for_various_diseases._